N-(2-ethyl-6-methylphenyl)-8-oxo-4,5,6,8-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(2H)-carbothioamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-6-oxo-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-diene-11-carbothioamide
• InChI: InChI=1S/C21H25N3OS/c1-3-16-7-4-6-14(2)20(16)22-21(26)23-11-15-10-17(13-23)18-8-5-9-19(25)24(18)12-15/h4-9,15,17H,3,10-13H2,1-2H3,(H,22,26)
• InChI Key: AHFFQKDYYDPBCG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=S)N2CC3CC(C2)C4=CC=CC(=O)N4C3)C
• Molecular Formula: C21H25N3OS
• Molecular Weight: 367.5 g/mol

Description

N-(2-ethyl-6-methylphenyl)-8-oxo-4,5,6,8-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocine-3(2H)-carbothioamide is a useful research compound. Its molecular formula is C21H25N3OS and its molecular weight is 367.51. The purity is usually 95%.
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Scientific Research Applications

Mannich Reaction and Predictive Analysis

The compound has been utilized in the Mannich reaction, specifically in the context of 1,6-Diamino-2-oxopyridine-3,5-dicarbonitriles. This reaction led to the formation of certain diazocine derivatives. Moreover, an in silico predictive analysis of the biological activity of these new compounds was performed, providing insight into their potential applications (Dotsenko et al., 2021).

Synthetic Procedures and Structure Examination

In another study, specific synthetic procedures were developed to create diazocine derivatives using related compounds as starting materials. The structures of these derivatives were then examined through NMR spectra, offering valuable information on their molecular configuration (Shiotani, Hori, & Mitsuhasi, 1967).

Crystal Structures and Hirshfeld Surface Analyses

There has also been a focus on the crystal structures and Hirshfeld surface analyses of N-arylsulfonyl derivatives of cytisine, a compound structurally similar to the one . These studies provide detailed insights into the molecular arrangement and interactions within the crystal structures of such compounds (Okmanov et al., 2023).

Variation in Spacer Type and Phenyl Moiety

Research has also been conducted on derivatives of 4-oxo-3-methylcytisine, which is structurally related to the compound of interest. This study examined how variations in the spacer type and phenyl moiety influence the properties of these compounds, particularly in relation to learning and memory in rats (Tsypysheva et al., 2019).

Novel Heterocyclic Systems

Another area of research involves the development of novel heterocyclic systems from related compounds. This has led to the synthesis of new molecular structures, providing a foundation for further exploration in chemical and pharmaceutical sciences (Deady & Devine, 2006).

Basicity and Hydrolysis Rates

The basicity and hydrolysis rates of diazocine derivatives have been studied, comparing them with other homologous compounds. These findings contribute to a better understanding of the chemical stability and reactivity of these compounds (Perillo, Fernández, & Lamdan, 1977).